Cas no 893749-96-7 (4-[(dimethylamino)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 4-[(dimethylamino)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 893749-96-7
• MF: C₈H₁₃ClN₂O₃
• MW: 220.653421163559
• CID: 1004977
• PubChem ID: 75485221
• Update Time: 2025-04-20

4-[(dimethylamino)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Dimethylaminomethyl-5-methyl-isoxazole-3-carboxylic acid
• 4-[(dimethylamino)methyl]-5-methyl-3-Isoxazolecarboxylic acid
• 4-Dimethylaminomethyl-5-methyl-isoxazole-3-carboxylic acid hydrobromide
• 4-[(dimethylamino)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-((Dimethylamino)methyl)-5-methylisoxazole-3-carboxylic acid hydrochloride
• 4-[(Dimethylamino)methyl]-5-methylisoxazole-3-carboxylic acid hydrochloride
• AKOS027383129
• 4-((Dimethylamino)methyl)-5-methylisoxazole-3-carboxylicacidhydrochloride
• FT-0717730
• 4-[(dimethylamino)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid;hydrochloride
• 893749-96-7
• 4-[(DIMETHYLAMINO)METHYL]-5-METHYL-1,2-OXAZOLE-3-CARBOXYLIC ACID HYDROCHLORIDE
• 1982950-19-5
• DA-21777
• 4-[(Dimethylamino)methyl]-5-methyl-3-isoxazolecarboxylic Acid HCl

• MDL： MFCD06804401
• Inchi： 1S/C8H12N2O3.ClH/c1-5-6(4-10(2)3)7(8(11)12)9-13-5;/h4H2,1-3H3,(H,11,12);1H
• InChI Key： QESGBPWNWSBFGQ-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=C(C(C(=O)O)=N1)CN(C)C

Computed Properties

• Exact Mass: 220.0614700g/mol
• Monoisotopic Mass: 220.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų